![molecular formula C22H29N3O2S B5538108 1-cyclohexyl-3-(cyclopropylmethyl)-5-(thiomorpholin-4-ylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B5538108.png)
1-cyclohexyl-3-(cyclopropylmethyl)-5-(thiomorpholin-4-ylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one
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Description
1-cyclohexyl-3-(cyclopropylmethyl)-5-(thiomorpholin-4-ylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one is a useful research compound. Its molecular formula is C22H29N3O2S and its molecular weight is 399.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 399.19804835 g/mol and the complexity rating of the compound is 599. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
A novel approach to synthesize benzimidazole derivatives containing a morpholine skeleton has been developed, demonstrating significant in vitro antioxidant activities and potential as glucosidase inhibitors. These compounds exhibit high scavenging activity and show better inhibitory potential than standard treatments in preliminary screens, highlighting their promise in therapeutic applications (Özil, Baltaş, & Parlak, 2018).
Advances in Synthesis Methods
Recent developments in the synthesis of benzimidazoles emphasize environmentally benign conditions, showcasing the pharmaceutical industry's interest due to their broad bioactivities. Innovative synthetic strategies have been introduced, improving the efficiency and environmental impact of producing these compounds (Mamedov & Zhukova, 2021).
Anticancer Potential
Research into benzimidazole-chalcone derivatives has identified several new molecules with enhanced cytotoxic effects on various cancer cell lines. This work contributes to the ongoing search for more effective anticancer agents (Hsieh et al., 2019).
Antioxidant Properties
Studies on triheterocyclic compounds incorporating benzimidazole, thiophene, and 1,2,4-triazole rings have revealed significant antioxidant activities. These findings support the potential of such compounds in mitigating oxidative stress-related conditions (Menteşe et al., 2015).
Electrochemical and Optical Properties
The electrochemical polymerization of a new benzimidazole derivative has been explored for its application in electronic materials. This research offers insights into the influence of donor groups on the optical and electronic properties of polymers, opening up new avenues for material science (Ozelcaglayan et al., 2012).
properties
IUPAC Name |
1-cyclohexyl-3-(cyclopropylmethyl)-5-(thiomorpholine-4-carbonyl)benzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2S/c26-21(23-10-12-28-13-11-23)17-8-9-19-20(14-17)24(15-16-6-7-16)22(27)25(19)18-4-2-1-3-5-18/h8-9,14,16,18H,1-7,10-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HALSPWWKUIRYKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C3=C(C=C(C=C3)C(=O)N4CCSCC4)N(C2=O)CC5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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